molecular formula C6H11N3O B8772204 3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one CAS No. 934-50-9

3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one

Cat. No.: B8772204
CAS No.: 934-50-9
M. Wt: 141.17 g/mol
InChI Key: OKQNZAYRTHMWOM-UHFFFAOYSA-N
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Description

3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C6H11N3O and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

934-50-9

Molecular Formula

C6H11N3O

Molecular Weight

141.17 g/mol

IUPAC Name

3-tert-butyl-1,4-dihydro-1,2,4-triazol-5-one

InChI

InChI=1S/C6H11N3O/c1-6(2,3)4-7-5(10)9-8-4/h1-3H3,(H2,7,8,9,10)

InChI Key

OKQNZAYRTHMWOM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NNC(=O)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Semicarbazide hydrochloride (25.0 g, 224 mmol) was dissolved in water (200 mL). NaHCO3 (40.0 g, 476 mmol) was slowly added to the solution over 30 min at RT followed by the addition of trimethylacetyl chloride (30.0 g, 249 mmol). The mixture was stirred at RT for 12 h. Solids were collected by filtration, washed with cold water, and dried in vacuo. A solution of NaOH (20.0 g, 500 mmol) in water (200 mL) was added. The mixture was stirred at 100° C. for 2 h, cooled with an ice-bath, and neutralized by the drop-wise addition of concentrated HCl. The solids were collected by filtration, washed with water, and dried in vacuo to afford 3-(tert-butyl)-1H-1,2,4-triazol-5(4H)-one (19.6 g, 61.9%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 11.26 (s, 1H), 11.04 (s, 1H), 1.16 (s, 9H); MS (ESI) m/z: 142.1 (M+H+).
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step Two
Quantity
30 g
Type
reactant
Reaction Step Three
Name
Quantity
20 g
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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